(4S)-6-Chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazine
(4S)-6-Chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazine
Brand Name:
Vulcanchem
CAS No.:
252253-57-9
VCID:
VC20854533
InChI:
InChI=1S/C14H11ClF3NO/c15-10-3-4-12-11(7-10)13(14(16,17)18,20-8-19-12)6-5-9-1-2-9/h3-4,7,9,19H,1-2,8H2/t13-/m0/s1
SMILES:
C1CC1C#CC2(C3=C(C=CC(=C3)Cl)NCO2)C(F)(F)F
Molecular Formula:
C14H11ClF3NO
Molecular Weight:
301.69 g/mol
(4S)-6-Chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazine
CAS No.: 252253-57-9
Cat. No.: VC20854533
Molecular Formula: C14H11ClF3NO
Molecular Weight: 301.69 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 252253-57-9 |
|---|---|
| Molecular Formula | C14H11ClF3NO |
| Molecular Weight | 301.69 g/mol |
| IUPAC Name | (4S)-6-chloro-4-(2-cyclopropylethynyl)-4-(trifluoromethyl)-1,2-dihydro-3,1-benzoxazine |
| Standard InChI | InChI=1S/C14H11ClF3NO/c15-10-3-4-12-11(7-10)13(14(16,17)18,20-8-19-12)6-5-9-1-2-9/h3-4,7,9,19H,1-2,8H2/t13-/m0/s1 |
| Standard InChI Key | OUPZQIHXCXYCAB-ZDUSSCGKSA-N |
| Isomeric SMILES | C1CC1C#C[C@]2(C3=C(C=CC(=C3)Cl)NCO2)C(F)(F)F |
| SMILES | C1CC1C#CC2(C3=C(C=CC(=C3)Cl)NCO2)C(F)(F)F |
| Canonical SMILES | C1CC1C#CC2(C3=C(C=CC(=C3)Cl)NCO2)C(F)(F)F |
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